Cas no 2418679-71-5 (1-2-(2-aminoethyl)-3-methylpiperidin-1-yl-2-(naphthalen-2-yl)ethan-1-one hydrochloride)

• Product Name: 1-2-(2-aminoethyl)-3-methylpiperidin-1-yl-2-(naphthalen-2-yl)ethan-1-one hydrochloride
• CAS No: 2418679-71-5
• MF: C₂₀H₂₇ClN₂O
• MW: 346.894184350967
• MDL: MFCD32679848
• CID: 5677516
• PubChem ID: 154577990
• Update Time: 2025-05-20

1-2-(2-aminoethyl)-3-methylpiperidin-1-yl-2-(naphthalen-2-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-aminoethyl)-3-methylpiperidin-1-yl]-2-(naphthalen-2-yl)ethan-1-one hydrochloride
• 1-[2-(2-Aminoethyl)-3-methylpiperidin-1-yl]-2-naphthalen-2-ylethanone;hydrochloride
• 2418679-71-5
• EN300-26675174
• 1-2-(2-aminoethyl)-3-methylpiperidin-1-yl-2-(naphthalen-2-yl)ethan-1-one hydrochloride

• MDL： MFCD32679848
• Inchi： 1S/C20H26N2O.ClH/c1-15-5-4-12-22(19(15)10-11-21)20(23)14-16-8-9-17-6-2-3-7-18(17)13-16;/h2-3,6-9,13,15,19H,4-5,10-12,14,21H2,1H3;1H
• InChI Key： QXDKVNCREWJHOB-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC1C=CC2C=CC=CC=2C=1)N1CCCC(C)C1CCN

Computed Properties

• Exact Mass: 346.1811912g/mol
• Monoisotopic Mass: 346.1811912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-2-(2-aminoethyl)-3-methylpiperidin-1-yl-2-(naphthalen-2-yl)ethan-1-one hydrochloride

Research Brief on 1-2-(2-aminoethyl)-3-methylpiperidin-1-yl-2-(naphthalen-2-yl)ethan-1-one hydrochloride (CAS: 2418679-71-5)

The compound 1-2-(2-aminoethyl)-3-methylpiperidin-1-yl-2-(naphthalen-2-yl)ethan-1-one hydrochloride (CAS: 2418679-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

Recent research has highlighted the compound's role as a potent modulator of specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors. In vitro and in vivo studies have demonstrated its high affinity for these receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic potential, making it a promising candidate for central nervous system (CNS) targeted therapies.

One of the key findings from recent investigations is the compound's selective binding profile, which minimizes off-target effects and reduces the likelihood of adverse side effects. This selectivity is attributed to the precise structural configuration of the molecule, particularly the naphthalene moiety and the aminoethyl-methylpiperidinyl group. Advanced computational modeling and X-ray crystallography studies have provided detailed insights into the molecular interactions underlying this selectivity, paving the way for the design of more effective and safer derivatives.

In addition to its neurological applications, preliminary studies have explored the compound's potential in oncology. Early-stage research indicates that it may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. The mechanism appears to involve the disruption of cellular signaling pathways critical for tumor growth and survival. While these findings are still in the experimental phase, they open new avenues for the development of novel anticancer agents based on this chemical scaffold.

The synthesis and optimization of 1-2-(2-aminoethyl)-3-methylpiperidin-1-yl-2-(naphthalen-2-yl)ethan-1-one hydrochloride have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of high-purity batches with improved yields, facilitating further pharmacological and toxicological evaluations. Moreover, structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's efficacy and stability, providing a foundation for future drug development efforts.

Despite these promising developments, challenges remain in translating this compound into clinical applications. Issues such as pharmacokinetics, long-term safety, and formulation stability need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies will be essential to overcome these hurdles and realize the full therapeutic potential of this compound.

In conclusion, 1-2-(2-aminoethyl)-3-methylpiperidin-1-yl-2-(naphthalen-2-yl)ethan-1-one hydrochloride (CAS: 2418679-71-5) represents a promising candidate for the treatment of neurological disorders and potentially cancer. Its unique structural and pharmacological properties, combined with recent advancements in synthesis and understanding of its mechanism of action, position it as a valuable subject for ongoing and future research. Continued exploration of this compound and its derivatives is likely to yield significant contributions to the field of chemical biology and medicine.